Cas no 1824465-83-9 (Methyl 5-(pyrrolidin-2-yl)furan-2-carboxylate)

• Product Name: Methyl 5-(pyrrolidin-2-yl)furan-2-carboxylate
• CAS No: 1824465-83-9
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6411612
• PubChem ID: 76509979
• Update Time: 2025-06-07

Methyl 5-(pyrrolidin-2-yl)furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1824465-83-9
• EN300-1857125
• methyl 5-(pyrrolidin-2-yl)furan-2-carboxylate
• Methyl 5-(pyrrolidin-2-yl)furan-2-carboxylate

• Inchi： 1S/C10H13NO3/c1-13-10(12)9-5-4-8(14-9)7-3-2-6-11-7/h4-5,7,11H,2-3,6H2,1H3
• InChI Key： FZRGKWLWSZZUSP-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC=C1C1CCCN1

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.5Ų

Additional information on Methyl 5-(pyrrolidin-2-yl)furan-2-carboxylate

Methyl 5-(pyrrolidin-2-yl)furan-2-carboxylate (CAS No. 1824465-83-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-(pyrrolidin-2-yl)furan-2-carboxylate, identified by its CAS number 1824465-83-9, is a significant compound in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and cardiovascular diseases. Its unique structural features, combining a furan ring with a pyrrolidine moiety, make it a versatile building block for drug development.

The pyrrolidin-2-yl substituent in the molecule imparts specific steric and electronic properties that are highly valuable in medicinal chemistry. This group is known to enhance binding affinity and metabolic stability, making it a preferred choice for designing small-molecule drugs. Recent studies have highlighted the importance of such structural motifs in developing treatments for conditions like Alzheimer's disease and hypertension.

In the context of drug discovery, Methyl 5-(pyrrolidin-2-yl)furan-2-carboxylate has been utilized in the synthesis of novel inhibitors targeting enzymes involved in disease pathways. For instance, researchers have explored its potential in creating kinase inhibitors, which are pivotal in cancer therapy. The furan ring component contributes to the molecule's ability to interact with biological targets, thereby modulating cellular processes.

One of the most compelling aspects of this compound is its role in the development of central nervous system (CNS) drugs. The combination of the furan and pyrrolidine rings creates a scaffold that can cross the blood-brain barrier, a critical requirement for effective CNS medications. Recent advancements in this area have shown promising results in treating neurodegenerative disorders using derivatives of Methyl 5-(pyrrolidin-2-yl)furan-2-carboxylate.

The synthetic pathways for Methyl 5-(pyrrolidin-2-yl)furan-2-carboxylate are also noteworthy. The compound can be synthesized through various methods, including condensation reactions and cyclization processes, which highlight its synthetic versatility. These methods often involve well-established protocols that ensure high yield and purity, making it an accessible intermediate for industrial applications.

From a chemical biology perspective, Methyl 5-(pyrrolidin-2-yl)furan-2-carboxylate has been used to probe enzyme mechanisms and interactions. Its structural features allow researchers to design probes that can bind to specific enzymes, providing insights into their function and regulation. This has been particularly useful in understanding metabolic pathways and developing targeted therapies.

The pharmaceutical industry continues to leverage this compound due to its broad applicability. Its derivatives have shown efficacy in preclinical studies across multiple therapeutic areas, including inflammation, pain management, and infectious diseases. The ability to modify its structure while retaining its core pharmacophore makes it an invaluable asset in drug design libraries.

In conclusion, Methyl 5-(pyrrolidin-2-yl)furan-2-carboxylate (CAS No. 1824465-83-9) is a cornerstone in modern pharmaceutical synthesis. Its unique chemical properties and synthetic accessibility make it indispensable for developing novel therapeutics. As research progresses, we can expect even more innovative applications of this compound in addressing complex diseases and improving patient outcomes.